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Compound of Interest

Compound Name: 2-Pentyloxy-5-phenylaniline

CAS No.: 206761-83-3

Cat. No.: B1349974

Get Quote

Abstract
This document provides a comprehensive guide to the analytical methods for the complete

characterization of 2-Pentyloxy-5-phenylaniline, a substituted aromatic amine of interest in

pharmaceutical and chemical synthesis. As a key intermediate, verifying its identity, purity, and

stability is critical. This guide is intended for researchers, scientists, and drug development

professionals, offering detailed protocols for chromatographic and spectroscopic analysis. We

will explore High-Performance Liquid Chromatography (HPLC) for purity assessment, Gas

Chromatography-Mass Spectrometry (GC-MS) for volatile impurity profiling, and a suite of

spectroscopic techniques (NMR, MS, FTIR, and UV-Vis) for unambiguous structural

elucidation. The causality behind experimental choices is explained to provide a framework for

method development and validation.

Introduction
2-Pentyloxy-5-phenylaniline is a complex organic molecule featuring an aniline core, a

pentyloxy ether group, and a phenyl substituent. This unique combination of functional groups

makes it a valuable building block but also presents distinct analytical challenges. Robust and
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reliable analytical methods are paramount for ensuring the quality, safety, and efficacy of any

downstream products. This application note details an integrated analytical workflow designed

to provide a complete profile of the molecule, from its basic physical properties to its detailed

structural and purity characteristics.

Physicochemical Properties
A thorough understanding of the molecule's physical and chemical properties is the foundation

of any analytical strategy. These properties influence sample preparation, chromatographic

behavior, and spectroscopic response.
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Property Value Source

Chemical Structure

CAS Number 206761-83-3 [1][2]

Molecular Formula C₁₇H₂₁NO [1]

Molecular Weight 255.36 g/mol [1][3][4]

Monoisotopic Mass 255.162314 Da [1]

Calculated logP 4.6 [1]

Hydrogen Bond Acceptors 2 [1]

Hydrogen Bond Donors 1 (from -NH₂)

Rotatable Bonds 6 [1]

Topological Polar Surface Area 35.2 Å² [1]

Physical Properties

Data not readily available in

cited literature. Expected to be

a solid or high-boiling liquid at

room temperature based on its

molecular weight and

structure.

Solubility

Expected to be soluble in

organic solvents like methanol,

acetonitrile, chloroform, and

ethyl acetate; sparingly soluble

in water due to its high logP.
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Chromatographic Analysis for Purity and
Quantification
Chromatographic techniques are essential for separating the target analyte from impurities,

byproducts, and starting materials.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
Principle: Reversed-phase HPLC (RP-HPLC) is the method of choice for non-volatile or

thermally sensitive molecules like 2-Pentyloxy-5-phenylaniline. The molecule's significant

hydrophobicity, driven by the phenyl and pentyl groups, ensures strong retention on a nonpolar

stationary phase (like C18), while a polar mobile phase allows for controlled elution. UV

detection is highly effective due to the presence of aromatic chromophores.

Experimental Protocol:

Sample Preparation:

Accurately weigh approximately 10 mg of the 2-Pentyloxy-5-phenylaniline sample.

Dissolve in a 10 mL volumetric flask using a diluent of 50:50 (v/v) acetonitrile and water to

create a 1 mg/mL stock solution.

Sonicate for 5 minutes to ensure complete dissolution.

Perform a further 1:10 dilution with the same diluent to yield a working concentration of

100 µg/mL.

Filter the final solution through a 0.45 µm syringe filter prior to injection.

Chromatographic Conditions:

The conditions provided are a starting point and should be optimized for specific impurity

profiles. The use of a gradient allows for the elution of both more polar and more nonpolar

impurities in a single run.[5]
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Parameter Recommended Condition Rationale

Instrument
UPLC/HPLC System with

UV/PDA Detector

Standard for pharmaceutical

analysis.

Column
C18, 100 Å, 2.1 x 100 mm, 1.8

µm

Provides excellent retention

and resolution for hydrophobic

aromatic compounds.

Mobile Phase A 0.1% Formic Acid in Water

Acidification improves peak

shape for the basic aniline

group.[6]

Mobile Phase B
0.1% Formic Acid in

Acetonitrile

Acetonitrile is a common

organic modifier with good UV

transparency.

Gradient

0-1 min: 40% B; 1-8 min: 40%

to 95% B; 8-9 min: 95% B; 9-

9.1 min: 95% to 40% B; 9.1-12

min: 40% B

A gradient ensures elution of a

wide range of potential

impurities.

Flow Rate 0.4 mL/min
Appropriate for a 2.1 mm ID

column.

Column Temp. 40 °C
Reduces viscosity and can

improve peak symmetry.

Injection Vol. 2 µL
Small volume for high-

efficiency columns.

Detection UV at 254 nm and 280 nm

Aromatic amines typically

show strong absorbance at

these wavelengths.[7]

Run Time 12 minutes
Allows for column re-

equilibration.

Data Analysis:

Integrate all peaks in the chromatogram.
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Calculate the purity of the main peak using the area percent method: % Purity = (Area of

Main Peak / Total Area of All Peaks) * 100.

For quantitative analysis, a calibration curve should be constructed using certified

reference standards.

Workflow Diagram:
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Fig 1. HPLC Workflow for Purity Analysis.
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Gas Chromatography-Mass Spectrometry (GC-MS) for
Volatile Impurities
Principle: GC-MS is ideal for identifying and quantifying volatile and semi-volatile impurities that

may not be detected by HPLC, such as residual solvents or low molecular weight synthetic

precursors.[8][9] The compound itself has a sufficiently high molecular weight that

derivatization is likely not necessary, but this would need to be confirmed experimentally. The

mass spectrometer provides definitive identification of separated components.

Experimental Protocol:

Sample Preparation:

Prepare a 1 mg/mL solution of 2-Pentyloxy-5-phenylaniline in a suitable solvent such as

ethyl acetate or dichloromethane.

Ensure the solvent is high-purity (GC grade) to avoid interferences.

Filter through a 0.45 µm PTFE syringe filter if any particulate matter is visible.

GC-MS Conditions:
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Parameter Recommended Condition Rationale

Instrument
GC system with a Mass

Selective Detector (MSD)

Standard for impurity

identification.

Column
DB-5ms or equivalent (30 m x

0.25 mm, 0.25 µm)

A low-polarity 5% phenyl

column offers good general-

purpose separation.

Carrier Gas
Helium at 1.0 mL/min (constant

flow)

Inert and provides good

chromatographic efficiency.

Inlet Temp. 280 °C
Ensures complete volatilization

without thermal degradation.

Injection 1 µL, Split mode (e.g., 50:1)

Split injection prevents column

overloading with the main

component.

Oven Program

Start at 100 °C, hold 2 min;

Ramp to 300 °C at 15 °C/min;

Hold 5 min

A temperature ramp is

necessary to elute compounds

with a range of boiling points.

MS Transfer Line 290 °C
Prevents condensation of

analytes.

Ion Source Temp. 230 °C Standard temperature for EI.

Ionization Mode
Electron Ionization (EI) at 70

eV

Provides reproducible

fragmentation patterns for

library matching.

Scan Range 40 - 450 m/z

Covers the expected mass

range of impurities and the

parent compound.

Data Analysis:

Identify the main peak corresponding to 2-Pentyloxy-5-phenylaniline by its retention time

and mass spectrum.
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Search the NIST/Wiley mass spectral library for matches to any other detected peaks to

tentatively identify impurities.

Confirm the identity of any significant impurities using certified reference standards if

available.

Spectroscopic Analysis for Structural Elucidation
Spectroscopic methods provide orthogonal information to confirm the chemical structure of the

synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: ¹H and ¹³C NMR are the most powerful tools for de novo structure elucidation. ¹H

NMR provides information on the number, environment, and connectivity of protons, while ¹³C

NMR reveals the number and type of carbon atoms.

Protocol:

Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated chloroform

(CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). CDCl₃ is a good first choice; DMSO-d₆

can be used if solubility is an issue and will allow for clear observation of the N-H protons.

Analysis: Acquire ¹H, ¹³C, and optionally 2D spectra (like COSY and HSQC) on a 400 MHz or

higher spectrometer.

Predicted Spectral Data (based on chemical structure):

¹H NMR (predicted):

~7.2-7.6 ppm: Multiplets corresponding to the protons on the unsubstituted phenyl ring.

~6.7-7.0 ppm: Signals (likely doublets and a doublet of doublets) for the three protons on

the substituted aniline ring.

~4.0 ppm: A broad singlet for the two -NH₂ protons.

~3.9 ppm: A triplet for the -OCH₂- protons of the pentyloxy group.
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~1.7 ppm: A multiplet (quintet) for the -OCH₂CH₂- protons.

~1.4 ppm: A multiplet for the two central -CH₂- groups of the pentyl chain.

~0.9 ppm: A triplet for the terminal -CH₃ group.

¹³C NMR (predicted):

~140-150 ppm: Carbons attached to oxygen and nitrogen (C-O, C-N).

~110-135 ppm: Aromatic carbons. Expect 10 distinct signals in this region (4 quaternary, 6

tertiary CH).

~69 ppm: The -OCH₂- carbon.

~20-30 ppm: The other aliphatic carbons of the pentyl chain.

~14 ppm: The terminal -CH₃ carbon.

Mass Spectrometry (MS)
Principle: High-resolution mass spectrometry (HRMS) using a soft ionization technique like

electrospray ionization (ESI) provides a highly accurate mass of the molecular ion, which can

be used to confirm the elemental composition. Electron ionization (EI), as used in GC-MS,

provides a fragmentation pattern that serves as a structural fingerprint.

Protocol:

ESI-HRMS: Prepare a dilute solution (~10 µg/mL) in methanol or acetonitrile with 0.1%

formic acid. Infuse directly or via LC into an ESI-TOF or ESI-Orbitrap instrument in positive

ion mode. The formic acid aids in the formation of the [M+H]⁺ ion.

EI-MS: See GC-MS protocol (Section 3.2).

Expected Results:

ESI-HRMS: A prominent ion at m/z 256.1696, corresponding to the [M+H]⁺ adduct

(C₁₇H₂₂NO⁺). The measured mass should be within 5 ppm of the theoretical mass.
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EI-MS Fragmentation: Key expected fragments would arise from:

Loss of the pentyl chain (cleavage of the O-alkyl bond).

Loss of the pentyloxy radical.

Benzylic-type cleavage at the bond between the two aromatic rings.

Fourier-Transform Infrared (FTIR) Spectroscopy
Principle: FTIR spectroscopy identifies the functional groups present in a molecule by

measuring the absorption of infrared radiation at specific vibrational frequencies.

Protocol:

Acquire a spectrum using an ATR (Attenuated Total Reflectance) accessory, which requires

minimal sample preparation. Alternatively, prepare a KBr pellet containing ~1% of the

sample.

Scan from 4000 to 400 cm⁻¹.

Expected Absorption Bands:

Wavenumber (cm⁻¹) Vibration Type Functional Group

3350 - 3450
N-H stretch (asymmetric &

symmetric)
Primary Amine (-NH₂)

3000 - 3100 C-H stretch (sp²) Aromatic C-H

2850 - 2960 C-H stretch (sp³) Aliphatic C-H (pentyl)

~1600, ~1500 C=C stretch Aromatic Ring

1220 - 1260 C-O stretch (asymmetric) Aryl-Alkyl Ether

800 - 850 C-H bend (out-of-plane) Substituted Benzene

UV-Vis Spectroscopy
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Principle: The conjugated aromatic system in 2-Pentyloxy-5-phenylaniline results in strong

absorption of UV radiation. This property is useful for quantitative analysis via HPLC and for

creating a characteristic spectral profile.

Protocol:

Prepare a dilute solution (e.g., 10 µg/mL) in a UV-transparent solvent like methanol or

acetonitrile.

Scan the absorbance from 200 to 400 nm in a quartz cuvette using the solvent as a blank.

Expected Results:

Expect two or more strong absorption maxima (λ_max) between 230 nm and 320 nm,

characteristic of substituted aniline and biphenyl systems. The exact λ_max values and

extinction coefficients should be determined experimentally and can be used for

concentration calculations according to the Beer-Lambert law.

Integrated Analytical Workflow
For a comprehensive characterization, these techniques should be used in a coordinated

manner. The workflow ensures that all aspects of the compound's identity, structure, and purity

are confirmed.
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Identity & Structure Confirmation

Purity & Impurity Profiling

Sample Received:
2-Pentyloxy-5-phenylaniline

¹H & ¹³C NMR
(Structure, Connectivity)

Structural Elucidation
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(Elemental Formula)

Structural Elucidation

FTIR
(Functional Groups)

Structural Elucidation
RP-HPLC-UV

(Purity %, Non-volatile Impurities)

Purity Analysis
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Purity Analysis
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UV-Vis Scan
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Provides λmax
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Fig 2. Integrated workflow for comprehensive characterization.

Conclusion
The analytical characterization of 2-Pentyloxy-5-phenylaniline requires a multi-technique

approach. The protocols outlined in this application note provide a robust framework for

confirming its identity, elucidating its structure, and determining its purity. By combining the

separation power of chromatography (HPLC, GC) with the definitive structural information from

spectroscopy (NMR, MS, FTIR), researchers and drug development professionals can ensure

the quality and integrity of this important chemical intermediate, facilitating its successful

application in further research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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